Cas no 2137898-96-3 (4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2137898-96-3
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• CID: 5864043
• PubChem ID: 165452739
• Update Time: 2025-06-14

4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• EN300-737205
• 2137898-96-3

• Inchi： 1S/C13H14F2N2/c1-8(2)13-11(7-17(3)16-13)10-5-4-9(14)6-12(10)15/h4-8H,1-3H3
• InChI Key： MEBOEXHMDRMSGK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN(C)N=C1C(C)C)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

Comprehensive Overview of 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2137898-96-3)

The compound 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, identified by its CAS number 2137898-96-3, is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and isopropyl substituents, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the applications of fluorinated pyrazoles in drug discovery?" The answer lies in the compound's ability to enhance metabolic stability and bioavailability. The 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole scaffold is particularly valuable for designing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

From an agrochemical perspective, fluorinated pyrazoles like CAS 2137898-96-3 are gaining traction due to their role in developing next-generation pesticides. Researchers frequently search for "eco-friendly fluorinated agrochemicals", and this compound's structural flexibility allows for modifications that reduce environmental persistence while maintaining efficacy. Its difluorophenyl moiety contributes to improved binding affinity to target enzymes in pests, a hot topic in sustainable agriculture.

The synthesis of 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole involves a multi-step process, often starting from 2,4-difluorophenylhydrazine and methyl isopropyl ketone. Optimization of this route is a common challenge, as evidenced by searches for "high-yield synthesis of substituted pyrazoles". Recent advances in catalytic methods, such as transition metal-catalyzed cyclizations, have improved the efficiency of producing this scaffold, addressing scalability concerns in industrial settings.

Analytical characterization of CAS 2137898-96-3 typically employs techniques like NMR spectroscopy (noting the distinctive fluorine-19 signals) and high-resolution mass spectrometry. These methods are critical for quality control, especially when the compound serves as a building block for APIs (Active Pharmaceutical Ingredients). Queries such as "NMR analysis of fluorinated heterocycles" reflect the technical hurdles researchers face in verifying structural purity.

In material science, the pyrazole core of this compound has sparked interest for designing organic electronic materials. Its electron-withdrawing difluorophenyl group and steric isopropyl side chain influence charge transport properties, making it a candidate for OLEDs or photovoltaic applications. This interdisciplinary potential answers the rising search trend: "fluorinated heterocycles in optoelectronics".

Regulatory considerations for 4-(2,4-difluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole focus on REACH compliance and safe handling protocols. While not classified as hazardous under current guidelines, proper risk assessments are essential—a point underscored by frequent searches for "regulatory status of fluorinated intermediates". Suppliers often provide SDS (Safety Data Sheets) detailing storage conditions (typically 2-8°C under inert atmosphere) and compatibility data.

The commercial availability of CAS 2137898-96-3 through specialty chemical suppliers has increased, driven by demand from contract research organizations. Price benchmarks fluctuate based on purity grades (≥95% to ≥98%), with researchers often comparing "bulk pricing for fluorinated pyrazole derivatives". Custom synthesis services also offer tailored quantities for preclinical studies, reflecting the compound's role in early-stage drug development pipelines.

Future research directions for this compound may explore its utility in PROTACs (Proteolysis Targeting Chimeras) or as a ligand in catalytic systems. These align with trending topics like "fluorine in medicinal chemistry" and "heterocyclic ligands in asymmetric synthesis". Patent analyses reveal growing IP activity around similar structures, suggesting sustained industrial interest in the coming decade.